Cas no 2034556-53-9 (4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride)
4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride
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- Inchi: 1S/C8H8N2S2.ClH/c9-8-10-7(5-12-8)3-6-1-2-11-4-6;/h1-2,4-5H,3H2,(H2,9,10);1H
- InChI Key: MZYMCVCQSPGOEL-UHFFFAOYSA-N
- SMILES: S1C=C(CC2C=CSC=2)N=C1N.[H]Cl
4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6477-5305-2μmol |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6477-5305-5μmol |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6477-5305-1mg |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6477-5305-2mg |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6477-5305-3mg |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6477-5305-4mg |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6477-5305-5mg |
4-[(thiophen-3-yl)methyl]-1,3-thiazol-2-amine hydrochloride |
2034556-53-9 | 90%+ | 5mg |
$103.5 | 2023-04-25 |
4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride
4-(Thiophen-3-Ylmethyl)-1,3-Thiazol-2-Amine:Hydrochloride: A Comprehensive Overview
The compound with CAS No 2034556-53-9, known as 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of thiazole, a heterocyclic aromatic compound with a five-membered ring containing sulfur and nitrogen atoms. The presence of the thiophene ring further enhances its structural complexity and functional versatility.
Recent studies have highlighted the potential of 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride in various applications, particularly in drug discovery and material science. Its unique electronic properties and structural features make it an ideal candidate for exploring novel chemical reactions and developing advanced materials.
One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have demonstrated that 4-(thiophen-3-ylmethyl)-1,3-thiazol-2-amine:hydrochloride can undergo a wide range of reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions have been exploited to construct complex molecular architectures with potential applications in pharmaceuticals and agrochemicals.
Moreover, the hydrochloride salt form of this compound has been shown to exhibit unique solubility properties, making it suitable for use in various industrial processes. The ability to dissolve readily in polar solvents has facilitated its use in large-scale chemical manufacturing and formulation development.
Recent advancements in computational chemistry have also shed light on the electronic structure of 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride. Quantum mechanical calculations have revealed that the molecule possesses a conjugated system that contributes to its stability and reactivity. This understanding has been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.
In terms of biological activity, preliminary studies suggest that 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride may exhibit potential as an antimicrobial agent or an anticancer drug candidate. Its ability to interact with biological targets such as enzymes or receptors makes it a promising lead compound for further exploration in medicinal chemistry.
Another area where this compound has shown promise is in the development of advanced materials for electronic applications. The incorporation of 4-(thiophen-3-yilmethyl)-1,3-thiazol-2-amine:hydrochloride into polymer matrices has been found to enhance the electrical conductivity and mechanical properties of the resulting materials. This opens up possibilities for its use in flexible electronics and energy storage devices.
The synthesis of 4-(thiophen-3-yilmethyl)-1,3-thiazol--amine:hydrochloride involves a multi-step process that typically begins with the preparation of the thiazole ring followed by functionalization with the thiophene moiety. Recent optimizations in this synthesis have led to higher yields and improved purity levels, making it more accessible for large-scale production.
In conclusion, 4-(thiophen--yilmethyl)-1,-thia--amine:hydrochloride (CAS No 2034556--9) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool for researchers and industry professionals alike.
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